Cas no 45172-40-5 (N-(Trifluoroacetyl)-L-glutamic acid)
45172-40-5 structure
Product Name:N-(Trifluoroacetyl)-L-glutamic acid
CAS No:45172-40-5
MF:C7H8F3NO5
MW:243.13733291626
CID:2843281
PubChem ID:16050323
Update Time:2025-04-21
N-(Trifluoroacetyl)-L-glutamic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID10581557
- WCTNRLRGZAAGMK-VKHMYHEASA-N
- SCHEMBL6426210
- 45172-40-5
- N-(Trifluoroacetyl)-L-glutamic acid
-
- Inchi: 1S/C7H8F3NO5/c8-7(9,10)6(16)11-3(5(14)15)1-2-4(12)13/h3H,1-2H2,(H,11,16)(H,12,13)(H,14,15)/t3-/m0/s1
- InChI Key: WCTNRLRGZAAGMK-VKHMYHEASA-N
- SMILES: FC(C(N[C@H](C(=O)O)CCC(=O)O)=O)(F)F
Computed Properties
- Exact Mass: 243.03545684Da
- Monoisotopic Mass: 243.03545684Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 104Ų
N-(Trifluoroacetyl)-L-glutamic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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